Cas no 1803876-50-7 (5-Cyanobenzo[d]oxazole-2-carbonyl chloride)

• Product Name: 5-Cyanobenzo[d]oxazole-2-carbonyl chloride
• CAS No: 1803876-50-7
• MF: C₉H₃ClN₂O₂
• MW: 206.585320711136
• CID: 4818080
• Update Time: 2025-09-18

5-Cyanobenzo[d]oxazole-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Cyanobenzo[d]oxazole-2-carbonyl chloride
• 5-cyano-1,3-benzoxazole-2-carbonyl chloride

• Inchi： 1S/C9H3ClN2O2/c10-8(13)9-12-6-3-5(4-11)1-2-7(6)14-9/h1-3H
• InChI Key： UPCCWCMMXGJADV-UHFFFAOYSA-N
• SMILES： ClC(C1=NC2C=C(C#N)C=CC=2O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 2.7
• Topological Polar Surface Area: 66.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 5-Cyanobenzo[d]oxazole-2-carbonyl chloride

5-Cyanobenzo[d]oxazole-2-carbonyl Chloride: A Comprehensive Overview

The compound 5-Cyanobenzo[d]oxazole-2-carbonyl chloride (CAS No. 1803876-50-7) is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is notable for its unique structure, which combines a benzo[d]oxazole ring system with a cyano group and an acyl chloride functionality. The benzo[d]oxazole core is a heterocyclic aromatic compound, while the cyano group introduces electron-withdrawing properties, and the acyl chloride group provides reactivity for various chemical transformations.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 5-Cyanobenzo[d]oxazole-2-carbonyl chloride through multi-step processes involving advanced catalytic systems and controlled reaction conditions. Researchers have employed methodologies such as transition-metal-catalyzed coupling reactions and directed metallation to construct the benzo[d]oxazole framework. The integration of the cyano group and acyl chloride functionalities has been achieved through carefully designed substitution and oxidation steps, ensuring high yields and purity of the final product.

The electronic properties of 5-Cyanobenzo[d]oxazole-2-carbonyl chloride make it an attractive candidate for applications in optoelectronic materials. Studies have demonstrated that this compound exhibits strong fluorescence emission under UV excitation, suggesting its potential use in light-emitting diodes (LEDs) and sensors. Additionally, the acyl chloride group enables this molecule to participate in nucleophilic acyl substitutions, making it a versatile building block for constructing larger molecular architectures.

In the realm of pharmacology, 5-Cyanobenzo[d]oxazole-2-carbonyl chloride has shown promise as a precursor for bioactive compounds. Its ability to undergo conjugate additions and cyclizations has facilitated the synthesis of complex molecules with potential therapeutic applications. Recent research has focused on its role in drug discovery, particularly in targeting protein-protein interactions and enzyme inhibition pathways.

The synthesis and characterization of 5-Cyanobenzo[d]oxazole-2-carbonyl chloride have been extensively documented in peer-reviewed journals, highlighting its structural integrity and functional versatility. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm its molecular structure and purity. These studies underscore the importance of precise synthetic methods in achieving high-quality compounds for downstream applications.

Looking ahead, the development of novel synthetic routes for 5-Cyanobenzo[d]oxazole-2-carbonyl chloride is expected to further enhance its utility across diverse fields. The integration of green chemistry principles into its synthesis could also pave the way for more sustainable production methods. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in advancing both academic and industrial pursuits.